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Compound of Interest

Compound Name: Crovatin

Cat. No.: B1630398 Get Quote

Crovatin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on Crovatin, a

natural product with potential anti-tumor properties. The data presented herein is based on

publicly accessible chemical databases.

Core Molecular Data
A critical starting point for any scientific investigation is the precise molecular identity of the

compound in question. The fundamental molecular details of Crovatin are summarized below.

Property Value Source(s)

Molecular Formula C₂₁H₂₆O₆ [1][2][3][4]

Molecular Weight 374.43 g/mol [1][3][4][5]

Biological Activity and Therapeutic Potential
Crovatin has been isolated from the stem bark of Croton oblongifolius and has been noted for

its potential anti-tumor effects.[1] However, at present, detailed studies elucidating its specific

biological activities, mechanism of action, and the signaling pathways it may modulate are not
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extensively available in the public scientific literature. Further research is required to

characterize its pharmacological profile and to validate its therapeutic potential.

Experimental Protocols and Methodologies
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Crovatin are not sufficiently described in currently available scientific literature to be included

in this guide. As research into this molecule progresses, it is anticipated that such information

will become available.

Signaling Pathways and Mechanisms of Action
The specific signaling pathways modulated by Crovatin and its precise mechanism of action in

exerting its potential anti-tumor effects have not yet been elucidated in the available literature.

Therefore, a diagrammatic representation of its signaling pathway cannot be provided at this

time. The generation of such a diagram awaits further preclinical research to identify its

molecular targets and downstream effects.

To illustrate a generic experimental workflow for natural product drug discovery, which would be

applicable to the future study of compounds like Crovatin, the following conceptual diagram is

provided.
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Conceptual Workflow for Natural Product Drug Discovery

Plant Material Collection
(e.g., Croton oblongifolius bark)

Extraction and Fractionation

Isolation and Purification of Compounds
(e.g., Crovatin)

Structural Elucidation
(NMR, Mass Spectrometry)

In Vitro Biological Screening
(e.g., Cytotoxicity Assays on Cancer Cell Lines)

Hit Compound Identification

Mechanism of Action Studies
(e.g., Signaling Pathway Analysis)

In Vivo Animal Models

Lead Optimization

Preclinical Development
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Caption: A generalized workflow for the discovery and development of drugs from natural

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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